Cas no 1553896-27-7 (2-cyclopropylpentanoic acid)

• Product Name: 2-cyclopropylpentanoic acid
• CAS No: 1553896-27-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5305198
• Update Time: 2026-03-10

2-cyclopropylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-pentanoic acid
• 2-cyclopropylpentanoic acid

• Inchi： 1S/C8H14O2/c1-2-3-7(8(9)10)6-4-5-6/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： BAXHQKADZZPFNR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CC1)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-cyclopropylpentanoic acid

Exploring the Versatility of 2-Cyclopropylpentanoic Acid (CAS No. 1553896-27-7): Properties, Applications, and Market Insights

2-Cyclopropylpentanoic acid (CAS No. 1553896-27-7) is a unique organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This carboxylic acid derivative, characterized by its cyclopropyl moiety and pentanoic acid backbone, offers a range of chemical properties that make it valuable for various industrial and research applications. In this comprehensive guide, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound.

The molecular formula of 2-cyclopropylpentanoic acid is C₈H₁₄O₂, with a molecular weight of 142.20 g/mol. The presence of the cyclopropyl group imparts unique steric and electronic effects to the molecule, influencing its reactivity and interaction with other chemical species. Researchers have found that this structural feature enhances the compound's stability while maintaining its reactivity in various chemical transformations, making it particularly useful in synthetic chemistry.

Recent studies highlight the growing importance of 2-cyclopropylpentanoic acid in pharmaceutical intermediates. The compound's ability to serve as a building block for more complex molecules has made it valuable in drug discovery programs. Many researchers are exploring its potential in creating novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial compounds. The cyclopropyl carboxylic acid moiety is known to contribute to improved metabolic stability in drug molecules, a feature highly sought after in modern medicinal chemistry.

In the agrochemical sector, derivatives of 2-cyclopropylpentanoic acid have shown promise as precursors for crop protection agents. The agricultural industry is increasingly focused on developing more efficient and environmentally friendly pesticides, and this compound's unique structure offers opportunities for creating targeted solutions. Its potential in this field aligns with current market trends emphasizing sustainable agriculture and reduced environmental impact.

The synthesis of 2-cyclopropylpentanoic acid typically involves the reaction of cyclopropyl-containing precursors with appropriate pentanoic acid derivatives. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research and industrial applications. Green chemistry principles are being increasingly applied to these synthetic processes, reflecting the growing emphasis on sustainable chemical production.

Market analysis indicates steady growth in demand for specialty chemicals like 2-cyclopropylpentanoic acid, particularly in the Asia-Pacific region where pharmaceutical and agrochemical industries are expanding rapidly. The global market for such fine chemicals is projected to grow at a compound annual growth rate (CAGR) of approximately 5-7% over the next five years, driven by increasing R&D investments and the need for novel chemical entities in various applications.

From a regulatory perspective, 2-cyclopropylpentanoic acid is generally regarded as safe for handling when proper precautions are followed. Material safety data sheets (MSDS) provide detailed information about storage conditions, handling procedures, and personal protective equipment recommendations. As with all chemical substances, appropriate safety measures should be implemented during its use in laboratory or industrial settings.

The physical properties of 2-cyclopropylpentanoic acid include its appearance as a colorless to pale yellow liquid at room temperature, with characteristic solubility profiles in common organic solvents. These properties make it particularly suitable for various chemical processes and formulation applications. Researchers continue to explore its phase behavior and solvation characteristics to optimize its use in different systems.

In the context of current scientific trends, 2-cyclopropylpentanoic acid is being investigated for its potential in materials science applications. The compound's unique structure may contribute to the development of novel polymers or functional materials with specific properties. This aligns with the broader scientific community's focus on designing advanced materials for energy, electronics, and biomedical applications.

Quality control and analytical methods for 2-cyclopropylpentanoic acid typically involve techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the required purity standards for its intended applications. The development of more efficient analytical protocols remains an active area of research to support the growing use of this chemical.

Looking ahead, the future of 2-cyclopropylpentanoic acid appears promising as new applications continue to emerge. The compound's versatility and the ongoing exploration of its derivatives suggest that its importance in various chemical sectors will likely increase. Researchers and industry professionals are encouraged to stay informed about the latest developments related to this interesting molecule.

For those seeking more technical information about 2-cyclopropylpentanoic acid (CAS No. 1553896-27-7), detailed specifications, safety data, and application notes are available from reputable chemical suppliers and scientific literature. As with any specialized chemical compound, consultation with experts is recommended when considering its use in specific applications or formulations.